![molecular formula C10H21ClN2O B1395035 2-Amino-2-methyl-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride CAS No. 1220036-74-7](/img/structure/B1395035.png)
2-Amino-2-methyl-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride
Overview
Description
2-Amino-2-methyl-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride, also known as AMPP, is an organic compound commonly used in scientific research. It is an analog of the neurotransmitter dopamine, and is used in various biochemical and physiological experiments. This article will discuss the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations of using AMPP in lab experiments, and possible future directions.
Scientific Research Applications
Cognitive Performance Enhancement
Studies have shown that compounds similar to 2-Amino-2-methyl-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride can play a role in enhancing cognitive performance. For instance, RS 67333, a 5-HT4 receptor agonist structurally related to the compound, has been found to improve cognitive functions in rats, suggesting a potential application in cognitive disorders or dysfunctions (Fontana et al., 1997).
Solid-State Characterization
The compound has been subject to solid-state characterization studies, which are crucial in understanding its physical and chemical properties. Such research is essential for the development of pharmaceutical formulations (Schmidt, 2005).
Thermal and Oxidative Degradation Studies
The stability of 2-Amino-2-methyl-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride under various conditions, including thermal and oxidative degradation, is a vital area of research. This kind of study is important for understanding the compound's longevity and stability in different environments (Bougie & Iliuta, 2014).
Carbon Dioxide Capture
Research indicates that this compound and its derivatives are being explored for their potential in carbon dioxide capture, which is a significant area in environmental and green chemistry (Nwaoha et al., 2016).
Corrosion Inhibition in Supercritical CO2 Environments
Studies have also been conducted on the role of this compound in inhibiting corrosion, especially in contexts like carbon capture and storage systems, where supercritical CO2 environments are prevalent (Xiang et al., 2019).
properties
IUPAC Name |
2-amino-2-methyl-1-(2-methylpiperidin-1-yl)propan-1-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O.ClH/c1-8-6-4-5-7-12(8)9(13)10(2,3)11;/h8H,4-7,11H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHPPRGIGQBMCKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)C(C)(C)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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